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Application Notes for 2-bromo-3-methylbutyric acid
Introduction

2-bromo-3-methylbutyric acid (also known as α-bromoisovaleric acid) is a halogenated

carboxylic acid widely utilized in organic synthesis. Its chemical structure, featuring a bromine

atom on the alpha-carbon adjacent to a carboxylic acid group, makes it a valuable intermediate

and building block in the development of pharmaceuticals and agrochemicals.[1] The bromine

atom is a good leaving group, making the alpha-carbon susceptible to nucleophilic substitution

(SN2) reactions.[2] This reactivity is fundamental to its application in synthesizing more

complex molecules, such as optically active N-methylvalines and fructosyl peptide oxidase

inhibitors.

Primary Applications

Intermediate in Pharmaceutical Synthesis: Serves as a key starting material for introducing

the isovaleric acid moiety into larger, biologically active molecules.

Nucleophilic Substitution Reactions: The highly reactive α-bromo group readily undergoes

SN2 reactions with a variety of nucleophiles, enabling the formation of α-hydroxy, α-amino,

and other substituted carboxylic acids.[2]

Chiral Synthesis: The chiral variants, (R)-(+)-2-bromo-3-methylbutyric acid and (S)-(-)-2-
bromo-3-methylbutyric acid, are used as anionic counterparts in chiral ionic liquids and as
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starting materials for stereoselective synthesis.[3]

Safety and Handling Protocols
2-bromo-3-methylbutyric acid is a corrosive and hazardous chemical that requires strict

safety protocols. It is harmful if swallowed, inhaled, or comes into contact with skin, and it can

cause severe skin burns and eye damage.[4][5]

Hazard Identification and Classification
The compound is classified as hazardous under the Globally Harmonized System (GHS).

Researchers must be familiar with its properties and risks before handling.

Identifier Data

Chemical Name 2-bromo-3-methylbutyric acid

CAS Number 565-74-2[4][5]

Molecular Formula C₅H₉BrO₂[4][5]

Molecular Weight 181.03 g/mol [4][5]

Physical State
Solid (White to light yellow powder or lump) or

clear liquid[4][5]

Melting Point 36-42 °C[4]

Boiling Point 230 °C[4]

Signal Word Danger[4][5]

GHS Hazard Statements (H-Codes) Description

H290 May be corrosive to metals.[4][5]

H302 + H312 + H332
Harmful if swallowed, in contact with skin or if

inhaled.[4][5]

H314
Causes severe skin burns and eye damage.[4]

[5]
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GHS Precautionary Statements (P-Codes) Description

P260 Do not breathe dusts or mists.[4][5]

P271
Use only outdoors or in a well-ventilated area.[4]

[5]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[4][5]

P301 + P330 + P331
IF SWALLOWED: Rinse mouth. Do NOT induce

vomiting.[4]

P303 + P361 + P353

IF ON SKIN (or hair): Take off immediately all

contaminated clothing. Rinse skin with

water/shower.[4]

P304 + P340 + P310

IF INHALED: Remove person to fresh air and

keep comfortable for breathing. Immediately call

a POISON CENTER/doctor.[4]

P305 + P351 + P338 + P310

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Immediately call a POISON CENTER/doctor.[4]

P405 Store locked up.[6]

P501
Dispose of contents/container to an approved

waste disposal plant.[5]

Hierarchy of Controls
Effective management of the risks associated with 2-bromo-3-methylbutyric acid involves

implementing a hierarchy of controls, from most to least effective.
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Hierarchy of Hazard Controls

Elimination

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

A diagram illustrating the hierarchy of hazard controls.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling this chemical to prevent exposure.[7][8]
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Protection Type Specific Equipment Reason

Eye/Face

Chemical splash goggles used

in combination with a face

shield.[8][9]

Protects against splashes of

corrosive liquid that can cause

severe eye damage.[9]

Hand

Chemical-resistant gloves

(e.g., thick nitrile or neoprene).

[9][10]

Prevents direct skin contact,

which can cause severe burns

and harmful absorption.[7]

Body

Chemical-resistant lab coat or

apron. For larger quantities, full

chemical-resistant coveralls

are recommended.[7][11]

Protects skin and personal

clothing from splashes and

spills.[9]

Respiratory

An appropriate respirator (e.g.,

NIOSH-approved with

cartridges for organic vapors

and acid gases) should be

used if ventilation is

inadequate or if mists/aerosols

are generated.[11]

Prevents inhalation of harmful

vapors or mists, which can

cause severe respiratory tract

burns.[12]

Experimental and Handling Protocols
Protocol 1: General Handling and Storage
Objective: To ensure the safe handling and storage of 2-bromo-3-methylbutyric acid in a

laboratory setting.

Materials:

2-bromo-3-methylbutyric acid

Appropriate PPE (see table above)

Chemical fume hood

Spatula, weigh boat/paper
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Tightly sealed, corrosive-resistant container

Labeling materials

Procedure:

Preparation: Before handling, ensure the Safety Data Sheet (SDS) has been reviewed.[13]

Confirm that a chemical spill kit, safety shower, and eyewash station are accessible.[14]

Personal Protection: Don all required PPE, including a lab coat, chemical-resistant gloves,

and chemical splash goggles with a face shield.

Engineering Controls: Conduct all handling, weighing, and transferring of the chemical inside

a certified chemical fume hood to minimize inhalation exposure.[15]

Dispensing: The compound is a low-melting-point solid. It may be handled as a solid or

gently warmed to a liquid state if necessary. Avoid overheating. Use only spark-proof tools

for transfers.[6]

Storage: Store the chemical in its original, tightly sealed, corrosive-resistant container.[4][5]

Keep in a cool, dry, well-ventilated, and locked area designated for corrosive materials.[6][15]

The recommended storage temperature is refrigerated (0-10°C) under an inert atmosphere,

as the compound can be air-sensitive.[4][5]

Waste Disposal: Dispose of all contaminated materials (gloves, weigh boats, etc.) and

excess chemical as hazardous waste according to institutional and local regulations.[5]
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Start

1. Review SDS
Ensure Emergency Equipment is Ready

2. Don Full PPE
(Gloves, Goggles, Face Shield, Lab Coat)

3. Work Inside a
Certified Chemical Fume Hood

4. Dispense Chemical Carefully
(Use Spark-Proof Tools)

5. Store in a Cool, Dry, Ventilated Area
(Corrosive-Resistant Container)

6. Dispose of Waste
According to Regulations

End

Click to download full resolution via product page

Workflow for the safe handling of 2-bromo-3-methylbutyric acid.

Protocol 2: Emergency Procedures
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Objective: To provide clear, step-by-step instructions for responding to personal exposure or a

chemical spill.

A. First Aid Measures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[4]

Skin Contact: Immediately remove all contaminated clothing.[4] Flush skin with plenty of

water for at least 15 minutes using a safety shower if necessary.[10] Seek immediate

medical attention.

Inhalation: Move the victim to fresh air immediately.[4] If breathing is difficult, provide oxygen.

If the victim is not breathing, give artificial respiration. Seek immediate medical attention.[4]

[12]

Ingestion: Do NOT induce vomiting.[4] If the victim is conscious and alert, rinse their mouth

with water and give them a cup of water to drink. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[12]

B. Chemical Spill Response

The response procedure depends on the size of the spill.

Minor Spill (e.g., <100 mL in a fume hood):

Alert personnel in the immediate area.[16]

Ensure you are wearing appropriate PPE.

Contain the spill with a dike of absorbent, non-combustible material like sodium

bicarbonate (baking soda), sand, or vermiculite.[17][18] Do not use absorbent clay.[17]

Carefully neutralize the acid by sprinkling sodium bicarbonate over the spill, working from

the outside in.[10][18] Avoid splashing.[16]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 14 Tech Support

https://www.tcichemicals.com/US/en/p/B0668
https://www.tcichemicals.com/US/en/p/B0668
https://www.absorbentsonline.com/spill-containment-blog/how-will-you-respond-to-an-acid-spill/
https://www.tcichemicals.com/US/en/p/B0668
https://www.tcichemicals.com/US/en/p/B0668
https://pim-resources.coleparmer.com/sds/68796.pdf
https://www.tcichemicals.com/US/en/p/B0668
https://pim-resources.coleparmer.com/sds/68796.pdf
https://emergency.fsu.edu/hazards/chemical-spills
https://ehs.cornell.edu/book/export/html/1097
https://documents.uow.edu.au/content/groups/public/@web/@sci/@chem/documents/doc/uow089901.pdf
https://ehs.cornell.edu/book/export/html/1097
https://www.absorbentsonline.com/spill-containment-blog/how-will-you-respond-to-an-acid-spill/
https://documents.uow.edu.au/content/groups/public/@web/@sci/@chem/documents/doc/uow089901.pdf
https://emergency.fsu.edu/hazards/chemical-spills
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Once neutralized, use non-sparking tools to scoop the absorbed material into a labeled,

leak-proof container for hazardous waste.[10][17]

Decontaminate the spill area with a soap and water solution.[17]

Report the incident to your supervisor.[17]

Major Spill (e.g., outside of containment or large volume):

Alert everyone in the vicinity and evacuate the immediate area.[17][18]

If the substance is volatile or there is an inhalation risk, activate the fire alarm to initiate a

building evacuation.

Close the doors to the affected area to confine the hazard.[17][18]

From a safe location, call emergency responders (e.g., 911) and the institution's

environmental health and safety department.[17][18]

Provide details about the spilled chemical, location, and quantity.[17]

If you are contaminated, proceed to an emergency shower or eyewash station.[10]

Do not re-enter the area. Wait for trained emergency personnel to handle the cleanup.
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Flowchart for chemical spill response procedures.
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Protocol 3: Example Experimental Use - Nucleophilic
Substitution
Objective: To provide a generalized protocol for using 2-bromo-3-methylbutyric acid as an

electrophile in an SN2 reaction with a generic nucleophile (Nu⁻).

Reaction: (CH₃)₂CHCH(Br)COOH + Nu⁻ → (CH₃)₂CHCH(Nu)COOH + Br⁻

Materials:

2-bromo-3-methylbutyric acid

Appropriate nucleophile (e.g., sodium azide, an amine, a thiolate)

Anhydrous polar aprotic solvent (e.g., DMF, DMSO, Acetonitrile)

Round-bottom flask with stir bar

Condenser and inert gas line (e.g., N₂ or Argon)

Heating mantle with temperature controller

Appropriate workup and purification reagents (e.g., water, acid/base solutions, organic

solvents for extraction, silica for chromatography)

Procedure:

Setup: Assemble a dry round-bottom flask with a magnetic stir bar under an inert

atmosphere. All glassware should be oven or flame-dried.

Reagent Addition: In a certified chemical fume hood, add the 2-bromo-3-methylbutyric acid
(1 equivalent) to the flask, followed by the anhydrous solvent.

Nucleophile Addition: Dissolve the nucleophile (1-1.2 equivalents) in the solvent and add it to

the reaction flask, either at room temperature or cooled in an ice bath, depending on the

reactivity.
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Reaction: Heat the reaction mixture to the desired temperature (e.g., 50-80 °C) and monitor

its progress using an appropriate technique (e.g., TLC, LC-MS).

Workup: Once the reaction is complete, cool the mixture to room temperature. Quench the

reaction by slowly adding water or an appropriate aqueous solution.

Extraction: Transfer the mixture to a separatory funnel. Extract the product into a suitable

organic solvent (e.g., ethyl acetate, dichloromethane). Wash the organic layer with water

and/or brine.

Purification: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄),

filter, and concentrate the solvent using a rotary evaporator. Purify the crude product by

recrystallization or column chromatography.

Characterization: Confirm the identity and purity of the final product using methods such as

NMR, IR, and Mass Spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 565-74-2: 2-Bromo-3-methylbutyric acid | CymitQuimica [cymitquimica.com]

2. chem.libretexts.org [chem.libretexts.org]

3. (S)-(-)-2-Bromo-3-methylbutyric acid | CAS#:26782-75-2 | Chemsrc [chemsrc.com]

4. 2-Bromo-3-methylbutyric Acid | 565-74-2 | TCI AMERICA [tcichemicals.com]

5. 2-Bromo-3-methylbutyric Acid | 565-74-2 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

6. echemi.com [echemi.com]

7. oshatrainingschool.com [oshatrainingschool.com]

8. sc.edu [sc.edu]

9. trimaco.com [trimaco.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.benchchem.com/product/b146032?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/565-74-2/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/22%3A_Carbonyl_Alpha-Substitution_Reactions/22.04%3A_Alpha_Bromination_of_Carboxylic_Acids
https://www.chemsrc.com/en/cas/26782-75-2_1118028.html
https://www.tcichemicals.com/US/en/p/B0668
https://www.tcichemicals.com/IN/en/p/B0668
https://www.tcichemicals.com/IN/en/p/B0668
https://www.echemi.com/sds/2-bromo-3-methylbutane-pd180727109650.html
https://www.oshatrainingschool.com/blog/corrosive-safety
https://sc.edu/ehs/training/HazComm/measures02.htm
https://trimaco.com/blog/what-ppe-must-be-worn-when-using-chemicals/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. How to Respond to an Acid Spill in the Workplace | Acid Spill Clean Up
[absorbentsonline.com]

11. PPE for Hazardous Chemicals [canadasafetytraining.com]

12. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

13. chemicals.co.uk [chemicals.co.uk]

14. fishersci.com [fishersci.com]

15. nj.gov [nj.gov]

16. Chemical Spills | Emergency Management [emergency.fsu.edu]

17. 5.4 Chemical Spill Procedures [ehs.cornell.edu]

18. documents.uow.edu.au [documents.uow.edu.au]

To cite this document: BenchChem. [handling and safety precautions for 2-bromo-3-
methylbutyric acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146032#handling-and-safety-precautions-for-2-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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